Cas no 287917-97-9 (4-\u200bBromo-\u200b1H-\u200bpyrazole-\u200b3-\u200bcarbaldehyde)

4-Bromo-1H-pyrazole-3-carbaldehyde is a versatile heterocyclic compound widely used as a key intermediate in organic synthesis and pharmaceutical research. Its bromo and formyl functional groups make it a valuable building block for constructing more complex molecules, particularly in the development of agrochemicals, pharmaceuticals, and specialty chemicals. The compound’s reactivity allows for selective modifications, enabling the synthesis of diverse pyrazole derivatives. Its high purity and stability under standard conditions ensure reliable performance in cross-coupling reactions, nucleophilic substitutions, and other transformations. This compound is particularly useful in medicinal chemistry for designing biologically active molecules due to its structural flexibility and compatibility with various synthetic routes.
4-\u200bBromo-\u200b1H-\u200bpyrazole-\u200b3-\u200bcarbaldehyde structure
287917-97-9 structure
Product Name:4-\u200bBromo-\u200b1H-\u200bpyrazole-\u200b3-\u200bcarbaldehyde
CAS No:287917-97-9
MF:C4H3BrN2O
MW:174.983419656754
MDL:MFCD00105294
CID:252226
PubChem ID:2782154
Update Time:2025-10-29

4-\u200bBromo-\u200b1H-\u200bpyrazole-\u200b3-\u200bcarbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-1H-pyrazole-5-carbaldehyde
    • 1H-Pyrazole-3-carboxaldehyde,4-bromo-
    • 4-bromo-1H-Pyrazole-3-carboxaldehyde
    • 1H-Pyrazole-3-carboxaldehyde,4-broMo
    • 4-BROMO-1H-PYRAZOLE-5-CARBOXALDEHYDE
    • 4-BROMO-1H-PYRAZOLE-5-CARBOXALDEHYDE DIMER
    • 4-bromo-2H-pyrazole-3-carbaldehyde
    • 4-bromo-2H-pyrazole-3-carboxaldehyde
    • 4-BROMOPYRAZOLE-5-CARBOXALDEHYDE
    • 4-BROMOPYRAZOLE-5-CARBOXALDEHYDE DIMER
    • BUTTPARK 4357-43
    • AMY12100
    • AKOS025394601
    • UWGFONONBAIDAF-UHFFFAOYSA-N
    • AKOS006229482
    • F13682
    • 1007346-33-9
    • CS-0108770
    • EN300-216079
    • 1H-Pyrazole-3-carboxaldehyde, 4-bromo-
    • AS-8920
    • AC-28847
    • 287917-97-9
    • FT-0617707
    • SY030823
    • SCHEMBL612616
    • 1H-Pyrazole-5-carboxaldehyde,4-bromo-
    • AKOS015835028
    • MFCD00105294
    • 4-BROMO-1H-PYRAZOLE-3-CARBALDEHYDE
    • 4-Bromopyrazole-3-carbaldehyde
    • PS-4498
    • 4-bromo-pyrazole-3-carboxaldehyde
    • DB-008375
    • DB-316257
    • 4-\u200bBromo-\u200b1H-\u200bpyrazole-\u200b3-\u200bcarbaldehyde
    • MDL： MFCD00105294
    • Inchi： 1S/C4H3BrN2O/c5-3-1-6-7-4(3)2-8/h1-2H,(H,6,7)
    • InChI Key： UWGFONONBAIDAF-UHFFFAOYSA-N
    • SMILES： BrC1C=NNC=1C=O

Computed Properties

  • Exact Mass: 173.94300
  • Monoisotopic Mass: 173.943
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 98
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 45.8A^2
  • XLogP3: 0.7

Experimental Properties

  • Density: 1.969±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 178-180
  • Boiling Point: 338.3℃ at 760 mmHg
  • Flash Point: 158.4°C
  • Refractive Index: 1.67
  • Solubility: Slightly soluble (1.2 g/l) (25 º C),
  • PSA: 45.75000
  • LogP: 0.98470

4-\u200bBromo-\u200b1H-\u200bpyrazole-\u200b3-\u200bcarbaldehyde Security Information

  • Hazard Statement： Irritant
  • Hazard Category Code： 43
  • Safety Instruction： 36/37
  • Hazardous Material Identification： Xi
  • Safety Term：S26;S37/39
  • HazardClass：IRRITANT
  • Risk Phrases：R36/37/38

4-\u200bBromo-\u200b1H-\u200bpyrazole-\u200b3-\u200bcarbaldehyde Pricemore >>

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4-\u200bBromo-\u200b1H-\u200bpyrazole-\u200b3-\u200bcarbaldehyde Suppliers

Amadis Chemical Company Limited
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(CAS:287917-97-9)4-\u200bBromo-\u200b1H-\u200bpyrazole-\u200b3-\u200bcarbaldehyde
Order Number:A856318
Stock Status:in Stock
Quantity:5g/10g/25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:00
Price ($):292.0/436.0/874.0
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Amadis Chemical Company Limited
(CAS:287917-97-9)4-\u200bBromo-\u200b1H-\u200bpyrazole-\u200b3-\u200bcarbaldehyde
A856318
Purity:99%/99%/99%
Quantity:5g/10g/25g
Price ($):292.0/436.0/874.0
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